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Compound of Interest

Compound Name: Palmitoyl Tetrapeptide-3

Cat. No.: B1574002 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Palmitoyl Tetrapeptide-3, also known as Rigin, is a synthetic peptide that has gained

prominence in the cosmetic industry for its anti-aging and anti-inflammatory properties.[1][2] It

is composed of the four-amino acid sequence Glycine-Glutamine-Proline-Arginine (GQPR)

linked to a palmitic acid moiety.[1][2] This lipidation enhances its stability and penetration into

the skin.[1][2] Accurate quantification of Palmitoyl Tetrapeptide-3 in cosmetic formulations is

crucial for ensuring product efficacy, quality control, and regulatory compliance. This document

provides detailed protocols and methodologies for the quantification of this peptide, primarily

focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as a highly

sensitive and specific analytical technique.

Chemical Properties and Concentration in
Cosmetics
Understanding the chemical properties of Palmitoyl Tetrapeptide-3 is fundamental for

developing appropriate analytical methods.
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Property Value Reference

Synonyms Rigin, Palmitoyl Tetrapeptide-7 [1][3][4]

Amino Acid Sequence
Palm-Gly-Gln-Pro-Arg (Palm-

GQPR)
[5][6]

Molecular Formula C34H62N8O7 [5]

Molecular Weight 694.91 g/mol [3][5]

Typical Concentration in

Cosmetics
0.01% to 2% (w/w) [1]

Optimal pH in Formulation 5.0 - 6.5 [1]

Mechanism of Action and Signaling Pathway
Palmitoyl Tetrapeptide-3 is recognized for its ability to modulate inflammatory responses in

the skin, a key factor in the aging process.[1][2] It is known to reduce the secretion of

interleukin-6 (IL-6), a pro-inflammatory cytokine.[1][4] By suppressing IL-6, Palmitoyl
Tetrapeptide-3 helps to preserve the integrity of the extracellular matrix (ECM) by preventing

the degradation of collagen and elastin.[1]
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Signaling pathway of Palmitoyl Tetrapeptide-3.

Experimental Protocol: Quantification by LC-MS/MS
This protocol outlines a robust method for the quantification of Palmitoyl Tetrapeptide-3 in

cosmetic cream formulations using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). This technique offers high sensitivity and selectivity, which is essential for analyzing

complex cosmetic matrices.[7][8]

Materials and Reagents
Palmitoyl Tetrapeptide-3 reference standard (>95% purity)

Internal Standard (IS), e.g., Palmitoyl-Gly-His-Lys (Pal-GHK)[7]

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA), LC-MS grade

Deionized water, 18.2 MΩ·cm

Cosmetic cream matrix (placebo and samples)

Microcentrifuge tubes (1.5 mL)

Syringe filters (0.22 µm, PTFE)

Instrumentation
High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass

spectrometer (e.g., Triple Quadrupole).

Reversed-phase C8 or C18 analytical column (e.g., Hypersil BDS C8).[9]

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1574002?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574002?utm_src=pdf-body
https://www.benchchem.com/product/b1574002?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19393372/
https://www.researchgate.net/publication/24359148_Development_of_a_LC-MSMS_method_to_monitor_palmitoyl_peptides_content_in_anti-wrinkle_cosmetics
https://www.benchchem.com/product/b1574002?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19393372/
https://www.researchgate.net/figure/LC-MS-MS-analysis-of-a-standard-mixture-containing-pal-KTTKS-pal-GHK-and-pal-GQPR-under_fig3_24359148
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Sample Preparation
(Extraction of Peptide)

LC Separation
(Reversed-Phase)

MS/MS Detection
(MRM Mode)

Data Analysis
(Quantification)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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